Cas no 5354-71-2 (Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1))

Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1) structure
5354-71-2 structure
Product Name:Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1)
CAS No:5354-71-2
MF:C15H14ClNO
MW:259.730762958527
CID:379853
PubChem ID:779746
Update Time:2025-04-19

Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1)
    • benzamide, 2-chloro-N-(3,5-dimethylphenyl)-
    • 299954-56-6
    • DTXSID00968297
    • 2-Chloro-N-(3,5-dimethylphenyl)benzene-1-carboximidic acid
    • Z30889679
    • 5354-71-2
    • BIM-0048874.P001
    • AKOS001315581
    • CBMicro_048800
    • 2-chloro-N-(3,5-dimethylphenyl)benzamide
    • Inchi: 1S/C15H14ClNO/c1-10-7-11(2)9-12(8-10)17-15(18)13-5-3-4-6-14(13)16/h3-9H,1-2H3,(H,17,18)
    • InChI Key: RJEOPYZTZOEGOR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 259.07652
  • Monoisotopic Mass: 259.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.22
  • Boiling Point: 319.2°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.626
  • PSA: 29.1
  • LogP: 4.59310
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